Cas no 158553-98-1 (Cl-PEG4-acid)

• Product Name: Cl-PEG4-acid
• CAS No: 158553-98-1
• MF: C₁₀H₁₉ClO₆
• MW: 270.707263231277
• CID: 1336750
• PubChem ID: 86177859
• Update Time: 2025-10-17

Cl-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetradecanoic acid, 14-chloro-
• Cl-PEG4-acid
• Acetic acid, 2-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-
• MS-23833
• HY-W096129
• D84699
• CS-0147799
• DA-72287
• SCHEMBL18173867
• Cl-PEG4-CH2COOH
• 2-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]acetic acid
• 158553-98-1
• AKOS040756909
• 14-Chloro-3,6,9,12-tetraoxatetradecanoic acid

• Inchi： 1S/C10H19ClO6/c11-1-2-14-3-4-15-5-6-16-7-8-17-9-10(12)13/h1-9H2,(H,12,13)
• InChI Key： XBWVBVYMGRKKOO-UHFFFAOYSA-N
• SMILES： ClCCOCCOCCOCCOCC(=O)O

Computed Properties

• Exact Mass: 270.08707
• Monoisotopic Mass: 270.0870160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.71
• XLogP3: -0.2
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22